- Copper-Catalyzed Ring-Opening Radical Trifluoromethylation of Cycloalkanone Oximes, Organic Letters, 2019, 21(13), 5201-5205
Cas no 89866-61-5 (5,5,5-Trifluorovaleronitrile)
5,5,5-Trifluorovaleronitrile structure
Product Name:5,5,5-Trifluorovaleronitrile
CAS No:89866-61-5
MF:C5H6F3N
MW:137.103051662445
MDL:MFCD08059547
CID:720233
PubChem ID:11819135
Update Time:2024-10-26
5,5,5-Trifluorovaleronitrile Chemical and Physical Properties
Names and Identifiers
-
- Pentanenitrile,5,5,5-trifluoro-
- 5,5,5-trifluoropentanenitrile
- 5,5,5,-Trifluorovaleronitrile
- 5,5,5-Trifluoropentanonitrile
- Pentanenitrile,5,5,5-trifluoro
- 5,5,5-Trifluoropentanenitrile (ACI)
- 5,5,5-Trifluorovaleronitrile
- 5,5,5-Trifluoro-pentanenitrile
- DTXSID20473676
- Pentanenitrile, 5,5,5-trifluoro-
- SCHEMBL3588556
- MFCD08059547
- EN300-138950
- AKOS006345727
- DB-229255
- 89866-61-5
-
- MDL: MFCD08059547
- Inchi: 1S/C5H6F3N/c6-5(7,8)3-1-2-4-9/h1-3H2
- InChI Key: JUBKTXQLCVDDLL-UHFFFAOYSA-N
- SMILES: N#CCCCC(F)(F)F
Computed Properties
- Exact Mass: 137.04500
- Monoisotopic Mass: 137.04523368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 118
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- Boiling Point: 60/10mm
- PSA: 23.79000
- LogP: 2.24258
5,5,5-Trifluorovaleronitrile Customs Data
- HS CODE:2926909090
- Customs Data:
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
5,5,5-Trifluorovaleronitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | T793585-100mg |
5,5,5-Trifluorovaleronitrile |
89866-61-5 | 100mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T793585-500mg |
5,5,5-Trifluorovaleronitrile |
89866-61-5 | 500mg |
$ 185.00 | 2022-06-02 | ||
| TRC | T793585-1g |
5,5,5-Trifluorovaleronitrile |
89866-61-5 | 1g |
$ 275.00 | 2022-06-02 | ||
| Apollo Scientific | PC7318-1g |
5,5,5-Trifluoropentanonitrile |
89866-61-5 | 98% | 1g |
£45.00 | 2024-05-24 | |
| Apollo Scientific | PC7318-5g |
5,5,5-Trifluoropentanonitrile |
89866-61-5 | 98% | 5g |
£207.00 | 2024-05-24 | |
| Apollo Scientific | PC7318-10g |
5,5,5-Trifluoropentanonitrile |
89866-61-5 | 98% | 10g |
£571.00 | 2023-04-15 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T904771-250mg |
5,5,5-trifluoropentanenitrile |
89866-61-5 | 97% | 250mg |
¥1,208.00 | 2022-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | T904771-1g |
5,5,5-trifluoropentanenitrile |
89866-61-5 | 97% | 1g |
¥3,322.00 | 2022-08-31 | |
| abcr | AB231957-1 g |
5,5,5-Trifluoropentanonitrile, 98%; . |
89866-61-5 | 98% | 1g |
€272.60 | 2022-06-11 | |
| abcr | AB231957-5 g |
5,5,5-Trifluoropentanonitrile, 98%; . |
89866-61-5 | 98% | 5g |
€511.10 | 2022-06-11 |
5,5,5-Trifluorovaleronitrile Production Method
Production Method 1
Reaction Conditions
1.1 Catalysts: 2,2′-Bipyridine , Copper(II) triflate Solvents: Dichloromethane ; 12 h, rt
Reference
Production Method 2
Reaction Conditions
1.1 Solvents: Dimethyl sulfoxide ; 0 °C → rt; 16 h, rt
Reference
- Flash chemistry enables high productivity metalation-substitution of 5-alkyltetrazoles, Chemical Science, 2021, 12(40), 13413-13424
Production Method 3
Reaction Conditions
1.1 Solvents: Acetonitrile-d3 ; 2 h, rt → 55 °C
Reference
- Csp3-Csp3 Bond-Forming Reductive Elimination from Well-Defined Copper(III) Complexes, Journal of the American Chemical Society, 2019, 141(7), 3153-3159
Production Method 4
Reaction Conditions
1.1 Solvents: Dimethyl sulfoxide ; 17 h, rt
Reference
- Preparation of fused imidazolidine derivatives as inhibitors of cartilage matrix degradation, World Intellectual Property Organization, , ,
5,5,5-Trifluorovaleronitrile Raw materials
- INDEX NAME NOT YET ASSIGNED
- 1-Bromo-4,4,4-trifluorobutane
- Tetrabutylammonium bromide
- Zinc, bis(tetrahydro-1,3-dimethyl-2(1H)-pyrimidinone-κO2)bis(trifluoromethyl)-, (T-4)-
5,5,5-Trifluorovaleronitrile Preparation Products
5,5,5-Trifluorovaleronitrile Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
-
Craig A. Kelly,David R. Rosseinsky Phys. Chem. Chem. Phys., 2001,3, 2086-2090
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Jason Wan Lab Chip, 2020,20, 4528-4538
89866-61-5 (5,5,5-Trifluorovaleronitrile) Related Products
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- 5634-47-9(4,4,4-tris(trifluoromethyl)butanenitrile)
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